Cas no 1823943-24-3 (4-Methoxy-3,3-dimethylindoline)

• Product Name: 4-Methoxy-3,3-dimethylindoline
• CAS No: 1823943-24-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4821023
• Update Time: 2025-07-21

4-Methoxy-3,3-dimethylindoline Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-3,3-DIMETHYLINDOLINE
• 4-Methoxy-3,3-dimethylindoline

• Inchi： 1S/C11H15NO/c1-11(2)7-12-8-5-4-6-9(13-3)10(8)11/h4-6,12H,7H2,1-3H3
• InChI Key： ZUIQBVVMKOCKDP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(C)(C)CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-Methoxy-3,3-dimethylindoline

Comprehensive Analysis of 4-Methoxy-3,3-dimethylindoline (CAS No. 1823943-24-3): Properties, Applications, and Industry Trends

4-Methoxy-3,3-dimethylindoline (CAS No. 1823943-24-3) is a specialized organic compound belonging to the indoline class, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a methoxy group at the 4-position and two methyl groups at the 3-position of the indoline core, contributing to its unique physicochemical properties. Researchers and industry professionals frequently search for terms like "4-Methoxy-3,3-dimethylindoline synthesis", "CAS 1823943-24-3 applications", and "indoline derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The structural motif of 4-Methoxy-3,3-dimethylindoline is particularly valuable in medicinal chemistry due to its potential as a pharmacophore. Recent studies highlight its role as an intermediate in the development of central nervous system (CNS) therapeutics and antioxidant agents. With the rising demand for novel neuroprotective compounds, queries such as "indoline-based CNS drugs" and "methoxy-indoline biological activity" have surged in scientific databases. The compound's lipophilicity, influenced by its 3,3-dimethyl substitution, enhances blood-brain barrier permeability—a critical factor in neuroactive drug design.

From a synthetic chemistry perspective, CAS 1823943-24-3 is often explored through palladium-catalyzed coupling reactions or reductive cyclization methods. Analytical techniques like HPLC purity analysis and NMR structural confirmation are essential for quality control, as evidenced by frequent searches for "4-Methoxy-3,3-dimethylindoline characterization". The compound's stability under various pH conditions makes it suitable for formulation studies, aligning with industry trends toward precise molecular modifications for optimized drug delivery.

Environmental and regulatory considerations are increasingly shaping discussions around indoline derivatives. While 4-Methoxy-3,3-dimethylindoline itself isn’t classified as hazardous, researchers emphasize green chemistry approaches for its production—addressing queries like "sustainable synthesis of CAS 1823943-24-3". The compound’s low ecotoxicity profile (as per preliminary assessments) positions it favorably compared to traditional heterocyclic building blocks, resonating with the bio-based chemicals movement.

Market analysts note growing patent activity around methoxy-substituted indolines, particularly in photodynamic therapy and fluorescent probes. This correlates with search trends for "4-Methoxy-3,3-dimethylindoline optical properties" and "indoline-based sensors". The compound’s electron-donating methoxy group enables tunable luminescence, making it valuable for organic electronic materials—a sector projected to grow at 8.2% CAGR through 2030.

In conclusion, 4-Methoxy-3,3-dimethylindoline (CAS No. 1823943-24-3) represents a versatile scaffold bridging multiple scientific disciplines. Its intersection with drug development, material science, and green chemistry ensures continued research interest, as reflected in evolving search patterns and peer-reviewed publications. Future directions may explore its catalytic applications or bioconjugation potential, further expanding its industrial footprint.